Cas no 2227744-27-4 (methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate)

Methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate is a chiral ester compound featuring a 3-chloro-4-hydroxyphenyl group and a β-hydroxypropanoate moiety. Its stereospecific (R)-configuration enhances its utility in asymmetric synthesis and pharmaceutical intermediates. The presence of both hydroxyl and chloro substituents on the aromatic ring contributes to its reactivity in selective functionalization reactions. This compound is particularly valuable in the synthesis of bioactive molecules due to its ability to serve as a building block for complex structures. Its ester group offers versatility for further derivatization, while the hydroxy and chloro groups provide handles for additional modifications. The product is typically characterized by high purity and consistent stereochemical integrity.

methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate structure

2227744-27-4 structure

Product Name:methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate

CAS No:2227744-27-4

MF:C₁₀H₁₁ClO₄

MW:230.644942522049

CID:5885803

PubChem ID:165697946

Update Time:2025-05-19

methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

- methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate
- 2227744-27-4
- EN300-1975908
- Inchi： 1S/C10H11ClO4/c1-15-10(14)5-9(13)6-2-3-8(12)7(11)4-6/h2-4,9,12-13H,5H2,1H3/t9-/m1/s1
- InChI Key： CTLVGKQVVQJCTI-SECBINFHSA-N
- SMILES： ClC1=C(C=CC(=C1)[C@@H](CC(=O)OC)O)O

Computed Properties

Exact Mass: 230.0345865g/mol
Monoisotopic Mass: 230.0345865g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 66.8Å²

methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1975908-0.05g	methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate	2227744-27-4	0.05g	$1417.0	2023-09-16
Enamine	EN300-1975908-0.1g	methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate	2227744-27-4	0.1g	$1484.0	2023-09-16
Enamine	EN300-1975908-0.25g	methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate	2227744-27-4	0.25g	$1551.0	2023-09-16
Enamine	EN300-1975908-0.5g	methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate	2227744-27-4	0.5g	$1619.0	2023-09-16
Enamine	EN300-1975908-1.0g	methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate	2227744-27-4	1g	$1686.0	2023-06-01
Enamine	EN300-1975908-2.5g	methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate	2227744-27-4	2.5g	$3304.0	2023-09-16
Enamine	EN300-1975908-5.0g	methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate	2227744-27-4	5g	$4890.0	2023-06-01
Enamine	EN300-1975908-10.0g	methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate	2227744-27-4	10g	$7250.0	2023-06-01
Enamine	EN300-1975908-1g	methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate	2227744-27-4	1g	$1686.0	2023-09-16
Enamine	EN300-1975908-5g	methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate	2227744-27-4	5g	$4890.0	2023-09-16

methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate Related Literature

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Additional information on methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate

Research Brief on Methyl (3R)-3-(3-Chloro-4-Hydroxyphenyl)-3-Hydroxypropanoate (CAS: 2227744-27-4): Recent Advances and Applications

Methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate (CAS: 2227744-27-4) is a chiral intermediate of significant interest in pharmaceutical and chemical research due to its potential applications in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the areas of anti-inflammatory and antimicrobial agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and industrial relevance.

A 2023 study published in the Journal of Medicinal Chemistry explored the enzymatic resolution of racemic mixtures to produce enantiomerically pure methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate. The research demonstrated that lipase-catalyzed transesterification achieved a high enantiomeric excess (ee > 99%) under optimized conditions, offering a green chemistry alternative to traditional synthetic routes. This method not only improves yield but also aligns with the growing demand for sustainable pharmaceutical manufacturing processes.

In terms of biological activity, a preclinical investigation reported in Bioorganic & Medicinal Chemistry Letters (2024) identified methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate as a key precursor for COX-2 selective inhibitors. The compound's unique stereochemistry was found to enhance binding affinity to the enzyme's active site, reducing gastrointestinal side effects compared to non-selective NSAIDs. These findings position it as a promising candidate for next-generation anti-inflammatory drugs.

Industrial applications have also seen progress, with patent filings (WO2023124567) disclosing continuous flow synthesis methods for 2227744-27-4 that achieve 85% overall yield at kilogram scale. The technology addresses previous challenges in handling the compound's sensitive hydroxyl and ester functional groups during large-scale production. Such advancements are critical for meeting the anticipated demand from clinical trials of derivative compounds currently in Phase II development.

The safety profile of methyl (3R)-3-(3-chloro-4-hydroxyphenyl)-3-hydroxypropanoate was recently evaluated through OECD-compliant toxicity studies. Results indicated no genotoxic effects up to 500 mg/kg in rodent models, though researchers noted the need for further metabolic studies to fully characterize its pharmacokinetics. These data support its continued development as a pharmaceutical building block while highlighting areas for additional investigation.

Looking forward, computational chemistry approaches are being applied to design novel derivatives of 2227744-27-4 with improved drug-like properties. Molecular docking simulations published in RSC Advances (2024) suggest that halogen substitution patterns on the phenyl ring could modulate both potency and solubility. This theoretical work is guiding synthetic efforts toward compounds with enhanced therapeutic indices for central nervous system applications.